5-[(4-fluorophenyl)methyl]-3-nitro-2(1H)-pyridinone

• CAS RN: 863443-02-1
• Molecular Formula: C12H9FN2O3
• Molecular Weight: 248.21 g/mol
• IUPAC Name: 5-[(4-fluorophenyl)methyl]-3-nitro-1H-pyridin-2-one
• InChI: InChI=1S/C12H9FN2O3/c13-10-3-1-8(2-4-10)5-9-6-11(15(17)18)12(16)14-7-9/h1-4,6-7H,5H2,(H,14,16)
• InChI Key: CUYXBYKZNMCVND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC2=CNC(=O)C(=C2)[N+](=O)[O-])F

Description

5-[(4-fluorophenyl)methyl]-3-nitro-2(1H)-pyridinone is a useful research compound. Its molecular formula is C12H9FN2O3 and its molecular weight is 248.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 90% HNO3 (57 mL, 1.22 mol) was added slowly to a stirred solution of 5-[(4-fluorophenyl)methyl]-2(1H)-pyridinone (249 g, 1.22 mol) in TFA (750 mL). The solution was heated at 75° C. for 2 h during which time additional 90% HNO3 (25 mL, 0.5 mol) was added. Water (1L) was added slowly and most of the TFA was removed by distillation. The mixture was allowed to cool to rt and the product was isolated by filtration as a yellow solid: 1H NMR (d6-DMSO) δ 12.76 (1H, br), 8.31 (1H, d, J=2.4 Hz), 7.80 (1H, d, J=2.4 Hz), 7.30 (2H, dd, J=8.6, 5.7 Hz), 7.11 (2H, t, J=8.6 Hz), 3.76 (2H, s); ES+ MS: 249 (M+H+, 100).